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Compound of Interest

Compound Name: 2-Amino-n-isopropylbenzamide

Cat. No.: B048454

Welcome to the technical support guide for 2-Amino-n-isopropylbenzamide (CAS 30391-89-
0). This resource is designed for researchers, scientists, and drug development professionals
to ensure the safe and effective handling of this compound in a laboratory setting. Adherence to
these guidelines is critical for minimizing risk and ensuring the integrity of your experimental
outcomes.

. Hazard Identification and Risk Assessment

2-Amino-n-isopropylbenzamide is a chemical intermediate that requires careful handling due
to its potential health hazards.[1][2] A thorough risk assessment should be conducted before
any experiment.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute toxicity, Oral 4
[2]
o H315: Causes skin irritation[1]
Skin irritation 2
[2]
) o H319: Causes serious eye
Serious eye irritation 2 L
irritation[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2]

Signal Word: Warning[1][2]
Il. Frequently Asked Questions (FAQs)
Q1: What are the primary routes of exposure to 2-Amino-n-isopropylbenzamide?

Al: The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and
ingestion.[1] It is crucial to use appropriate personal protective equipment (PPE) and
engineering controls to minimize these risks.

Q2: What is the appropriate Personal Protective Equipment (PPE) for handling this compound?

A2: The minimum required PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

» Hand Protection: Use chemical-resistant gloves such as nitrile rubber.[3] Always inspect
gloves for integrity before use and dispose of contaminated gloves properly.

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[1][3]

o Respiratory Protection: If working with the powder outside of a fume hood or in a poorly
ventilated area, a suitable respirator is recommended to avoid inhaling dust particles.[1][3]
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Q3: How should | properly store 2-Amino-n-isopropylbenzamide?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[4] It should be stored locked up and away from incompatible materials such as strong
oxidizing agents.[1][5]

Q4: What are the physical and chemical properties | should be aware of?

A4: Key properties include:

Appearance: Powder[6]

Molecular Formula: C10H14N20[7][8]

Molecular Weight: 178.23 g/mol [7][8]

Melting Point: 147 °C[7][9]

lll. Troubleshooting and Emergency Procedures

This section provides guidance on how to respond to specific issues you may encounter during
your experiments.

Spill Management

Issue: I've spilled 2-Amino-n-isopropylbenzamide powder on the bench.

Solution:

Evacuate and Alert: Alert personnel in the immediate area and restrict access.[10]

o Assess the Spill: Determine the extent of the spill and if you can safely clean it up with the
available spill kit.

o Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-
resistant gloves. For larger spills, respiratory protection may be necessary.[10]

e Clean-up Procedure:
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o Gently cover the spill with an absorbent material to avoid generating dust.
o Use a wet cleaning method or a HEPA vacuum to clean the area.[11]

o Place all contaminated materials into a sealed, labeled container for hazardous waste
disposal.[3][10]

» Decontaminate: Clean the spill area thoroughly with soap and water.[12]

First Aid Measures

Issue: What should I do in case of accidental exposure?

Solution:
Exposure Route First Aid Protocol
Move the person to fresh air. If breathing is
_ difficult, give oxygen. If breathing has stopped,
Inhalation

provide artificial respiration. Seek immediate
medical attention.[1][12]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse. If skin

irritation occurs, seek medical attention.[1][12]

Immediately rinse the eyes cautiously with water
for several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical

attention.[1]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[1][13]

IV. Experimental Protocols: Best Practices
Weighing 2-Amino-n-isopropylbenzamide
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The primary hazard when weighing this compound is the inhalation of fine powder.

Workflow for Weighing Hazardous Powders:

Preparation

Weighing Process

v

Tare the balance with a
weighing paper or container

'

Carefully transfer the powder
using a spatula

'

Keep the main container
closed as much as possible

[Record the final weigha

Cleanup and Disposal

( )

[ —
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Caption: Workflow for Safely Weighing 2-Amino-n-isopropylbenzamide.

Disposal of 2-Amino-n-isopropylbenzamide Waste

All waste containing this compound must be treated as hazardous.

Is the waste solid or liquid?

Waste Disposal Decision Tree:

( )

Click to download full resolution via product page

Caption: Decision Tree for Proper Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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